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For Researchers, Scientists, and Drug Development Professionals

Introduction

Coccineone B is a naturally occurring flavonoid, specifically classified as a rotenoid, that has
been isolated from the roots of Boerhaavia coccinea, a plant species with a history of use in
traditional medicine.[1] As a member of the flavonoid family, Coccineone B is of significant
interest to the scientific community for its potential therapeutic applications, including anti-
inflammatory and anticancer activities. This technical guide provides a comprehensive
overview of the known physical and chemical properties of Coccineone B, detailed
experimental protocols for its isolation, and an exploration of its biological activities and
potential mechanisms of action.

Chemical and Physical Properties

Coccineone B possesses a core chromeno[3,4-bJchromen-12-one heterocyclic structure,
characteristic of rotenoids. Its chemical identity and fundamental properties are summarized in
the tables below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15592688?utm_src=pdf-interest
https://www.benchchem.com/product/b15592688?utm_src=pdf-body
https://www.medchemexpress.com/coccineone-b.html
https://www.benchchem.com/product/b15592688?utm_src=pdf-body
https://www.benchchem.com/product/b15592688?utm_src=pdf-body
https://www.benchchem.com/product/b15592688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

6,9,11-trihydroxy-6H-chromeno[3,4-b]chromen-

IUPAC Name 12-0ne
Molecular Formula C16H1006
Molecular Weight 298.25 g/mol
CAS Number 135626-13-0
Computed Physicochemical Property Value
XLogP3 2.1
Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 6

Rotatable Bond Count 0

Exact Mass 298.047738 g/mol
Topological Polar Surface Area 108 A2
Heavy Atom Count 22

Spectroscopic Data

The structural elucidation of Coccineone B has been primarily achieved through spectroscopic
techniques. While a complete set of published data is not readily available, a known 3C-NMR
spectrum provides key insights into its carbon framework.

3C-NMR Spectrum

A publicly available 13C-NMR spectrum for Coccineone B exists and is a critical tool for its
identification and structural confirmation. Researchers can access this data through public
chemical databases for comparison with experimentally obtained spectra.

Experimental Protocols
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Isolation and Purification of Coccineone B from
Boerhaavia diffusa

While a specific, detailed protocol for the isolation of Coccineone B is not extensively
documented in publicly available literature, a general methodology can be inferred from the
isolation of other rotenoids, such as Boeravinone B, from the same plant genus. The following
is a generalized workflow that can be adapted and optimized for the specific isolation of

Coccineone B.

. Plant Material Collection and Preparation:
Collect fresh roots of Boerhaavia diffusa.
Thoroughly wash the roots to remove any soil and debris.
Air-dry the roots in a well-ventilated area until they are completely devoid of moisture.
Grind the dried roots into a fine powder using a mechanical grinder.
. Extraction:

Perform a Soxhlet extraction of the powdered root material with methanol or ethanol for
several hours. The choice of solvent may be optimized based on preliminary screening.

Alternatively, maceration of the powdered roots with the chosen solvent at room temperature
for an extended period (e.g., 24-48 hours) with occasional shaking can be employed.

After extraction, filter the mixture to separate the extract from the plant residue.

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude
extract.

. Chromatographic Purification:
Subject the crude extract to column chromatography using silica gel as the stationary phase.

Create a solvent gradient of increasing polarity to elute the different components of the
extract. A common solvent system for separating flavonoids is a mixture of n-hexane and
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ethyl acetate, or chloroform and methanol, with a gradually increasing proportion of the more
polar solvent.

Collect fractions and monitor them using thin-layer chromatography (TLC) to identify
fractions containing compounds with similar Rf values.

Pool the fractions containing the compound of interest and concentrate them.

Further purification can be achieved through preparative TLC or high-performance liquid
chromatography (HPLC) to isolate pure Coccineone B.

. Structure Elucidation:

Confirm the identity and purity of the isolated compound using spectroscopic methods,
including *H-NMR, 13C-NMR, mass spectrometry (MS), and infrared (IR) spectroscopy.
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A generalized workflow for the isolation and purification of Coccineone B.
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Biological Activity and Potential Signhaling Pathways

Extracts of Boerhaavia diffusa, rich in rotenoids like Coccineone B, have demonstrated a
range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects.
While research on the specific mechanism of action of Coccineone B is still emerging, the
activities of structurally related rotenoids provide valuable insights into its potential signaling
pathway interactions.

Anti-inflammatory Activity

Rotenoids isolated from Boerhaavia diffusa have been shown to possess anti-inflammatory
properties. One of the key mechanisms underlying inflammation involves the activation of the
NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. It is
plausible that Coccineone B may exert its anti-inflammatory effects by inhibiting the activation
of NF-kB, thereby downregulating the expression of pro-inflammatory cytokines and mediators.
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Anticancer Activity

The anticancer potential of Boerhaavia diffusa extracts has been attributed to their ability to
induce apoptosis (programmed cell death) in cancer cells. The PI3K/Akt signaling pathway is a
critical regulator of cell survival and proliferation, and its dysregulation is a common feature of
many cancers. Boeravinone B, a related rotenoid, has been shown to modulate the PI3K/Akt

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15592688?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

pathway. It is hypothesized that Coccineone B may also exert its anticancer effects by
inhibiting the PI3K/Akt pathway, leading to the induction of apoptosis in cancer cells.
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Conclusion

Coccineone B is a promising natural product with the potential for significant therapeutic
applications. This guide has summarized the current knowledge of its physical and chemical
properties and provided a framework for its isolation and purification. Further research is
warranted to fully elucidate its spectroscopic characteristics, confirm its biological activities, and
definitively map its interactions with cellular signaling pathways. Such studies will be crucial for
unlocking the full therapeutic potential of this intriguing flavonoid.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15592688?utm_src=pdf-body
https://www.benchchem.com/product/b15592688?utm_src=pdf-body-img
https://www.benchchem.com/product/b15592688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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